53-06-5

Cortisone

In Stock

• CAS RN:
• 53-06-5

• Formula:
• C21H28O5

• InChI:
• InChI=1S/C21H28O5/c1-19-7-5-13(23)9-12(19)3-4-14-15-6-8-21(26,17(25)11-22)20(15,2)10-16(24)18(14)19/h9,14-15,18,22,26H,3-8,10-11H2,1-2H3/t14-,15-,18+,19-,20-,21-/m0/s1

• InChIKey:
• MFYSYFVPBJMHGN-ZPOLXVRWSA-N

• Cortisone is a glucocorticoid receptor-inert precursor and metabolite of the glucocorticoid cortisol (hydrocortisone; ). Cortisone is converted to glucocorticoid receptor-active cortisol by 11β-hydroxysteroid dehydrogenase (11β-HSD1) and is regenerated by metabolism of cortisol by 11β-HSD2 in vivo.
  Cortisone, also known as cortef or locoid, belongs to the class of organic compounds known as 21-hydroxysteroids. These are steroids carrying a hydroxyl group at the 21-position of the steroid backbone. Thus, cortisone is considered to be a steroid lipid molecule. Cortisone exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Cortisone has been found throughout most human tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, cortisone is primarily located in the membrane (predict...

4-Amino-2-chloro-6-methyl-5-nitropyrimidine

In Stock

• CAS RN:
• 5453-06-5

• Formula:
• C5H5ClN4O2

• InChI:
• InChI=1S/C5H5ClN4O2/c1-2-3(10(11)12)4(7)9-5(6)8-2/h1H3,(H2,7,8,9)

• InChIKey:
• ZBYYVBFAHVINCE-UHFFFAOYSA-N

• 4-Amino-2-chloro-6-methyl-5-nitropyrimidine, also known as 4-Amino-2-chloro-6-methyl-5-nitropyrimidine, is a useful research compound. Its molecular formula is C5H5ClN4O2 and its molecular weight is 188.57 g/mol. The purity is usually 95%.

Fenspiride

In Stock

• CAS RN:
• 5053-06-5

• Formula:
• C15H20N2O2

• InChI:
• InChI=1S/C15H20N2O2/c18-14-16-12-15(19-14)7-10-17(11-8-15)9-6-13-4-2-1-3-5-13/h1-5H,6-12H2,(H,16,18)

• InChIKey:
• FVNFBBAOMBJTST-UHFFFAOYSA-N

• Fenspiride is an oxazolidinone spiro compound used as a drug in the treatment of certain respiratory diseases. It is approved for use in Russia for the treatment of acute and chronic inflammatory diseases of ENT organs and the respiratory tract (like rhinopharyngitis, laryngitis, tracheobronchitis, otitis and sinusitis), as well as for maintenance treatment of asthma.
  8-(2-phenylethyl)-1-oxa-3,8-diazaspiro[4.5]decan-2-one is an azaspiro compound.

5-Bromo-3-methylbenzene-1,2-diamine

In Stock

• CAS RN:
• 76153-06-5

• Formula:
• C7H9BrN2

• InChI:
• InChI=1S/C7H9BrN2/c1-4-2-5(8)3-6(9)7(4)10/h2-3H,9-10H2,1H3

• InChIKey:
• UOFSLKHZOPVGHG-UHFFFAOYSA-N

• 5-Bromo-3-methylbenzene-1,2-diamine is a useful research compound. Its molecular formula is C7H9BrN2 and its molecular weight is 201.06 g/mol. The purity is usually 95%.

sec-Butyl sulfoxide

• CAS RN:
• 13153-06-5

• Formula:
• C8H18OS

• InChI:
• InChI=1S/C8H18OS/c1-5-7(3)10(9)8(4)6-2/h7-8H,5-6H2,1-4H3

• InChIKey:
• PARCUCWFQOWGFX-UHFFFAOYSA-N

• Sec-Butyl sulfoxide is a useful research compound. Its molecular formula is C8H18OS and its molecular weight is 162.3 g/mol. The purity is usually 95%.

(4-Chloro-phenyl)-(2-fluoro-phenylamino)-acetic acid

Usually In Stock

• CAS RN:
• 725253-06-5

• Formula:
• C14H11ClFNO2

• InChI:
• InChI=1S/C14H11ClFNO2/c15-10-7-5-9(6-8-10)13(14(18)19)17-12-4-2-1-3-11(12)16/h1-8,13,17H,(H,18,19)

• InChIKey:
• SMBRZKRAJHJDHA-UHFFFAOYSA-N

• (4-Chloro-phenyl)-(2-fluoro-phenylamino)-acetic acid is a useful research compound. Its molecular formula is C14H11ClFNO2 and its molecular weight is 279.69 g/mol. The purity is usually 95%.

2-Propenoic acid, 2-methyl-, 4-[bis(4-methylphenyl)amino]phenyl ester

Usually In Stock

• CAS RN:
• 178953-06-5

• Formula:
• C24H23NO2

• InChI:
• InChI=1S/C24H23NO2/c1-17(2)24(26)27-23-15-13-22(14-16-23)25(20-9-5-18(3)6-10-20)21-11-7-19(4)8-12-21/h5-16H,1H2,2-4H3

• InChIKey:
• YGBRLSSVOFLUAO-UHFFFAOYSA-N

• 2-Propenoic acid, 2-methyl-, 4-[bis(4-methylphenyl)amino]phenyl ester is a useful research compound. Its molecular formula is C24H23NO2 and its molecular weight is 357.4 g/mol. The purity is usually 95%.

Ethyl 4-(2,4-difluorophenyl)-4-oxobutyrate

In Stock

• CAS RN:
• 898753-06-5

• Formula:
• C12H12F2O3

• InChI:
• InChI=1S/C12H12F2O3/c1-2-17-12(16)6-5-11(15)9-4-3-8(13)7-10(9)14/h3-4,7H,2,5-6H2,1H3

• InChIKey:
• BETJGRNOWLCZIM-UHFFFAOYSA-N

• Ethyl 4-(2,4-difluorophenyl)-4-oxobutyrate is a useful research compound. Its molecular formula is C12H12F2O3 and its molecular weight is 242.22 g/mol. The purity is usually 95%.

4-(2-Chloroacetyl)oxolan-2-one

• CAS RN:
• 131953-06-5

• Formula:
• C6H7ClO3

• InChI:
• InChI=1S/C6H7ClO3/c7-2-5(8)4-1-6(9)10-3-4/h4H,1-3H2

• InChIKey:
• MUCZGZBODIABCQ-UHFFFAOYSA-N

• 4-(2-Chloroacetyl)oxolan-2-one, also known as 4-(2-Chloroacetyl)oxolan-2-one, is a useful research compound. Its molecular formula is C6H7ClO3 and its molecular weight is 162.57 g/mol. The purity is usually 95%.

2-Chloro-1-cyclohexyl-2,3-dimethylbut-3-en-1-one

• CAS RN:
• 131353-06-5

• Formula:
• C12H19ClO

• InChI:
• InChI=1S/C12H19ClO/c1-9(2)12(3,13)11(14)10-7-5-4-6-8-10/h10H,1,4-8H2,2-3H3

• InChIKey:
• HLZHNHKSGNUKKF-UHFFFAOYSA-N

• 2-Chloro-1-cyclohexyl-2,3-dimethylbut-3-en-1-one, also known as 2-Chloro-1-cyclohexyl-2,3-dimethylbut-3-en-1-one, is a useful research compound. Its molecular formula is C12H19ClO and its molecular weight is 214.73 g/mol. The purity is usually 95%.

2-(7-(2-fluorobenzyl)-3-methyl-2,6-dioxo-8-(3,4,5-trimethyl-1H-pyrazol-1-yl)-2,3,6,7-tetrahydro-1H-purin-1-yl)acetamide

In Stock

• CAS RN:
• 1014053-06-5

• Formula:
• C21H22FN7O3

• InChI:
• InChI=1S/C21H22FN7O3/c1-11-12(2)25-29(13(11)3)20-24-18-17(27(20)9-14-7-5-6-8-15(14)22)19(31)28(10-16(23)30)21(32)26(18)4/h5-8H,9-10H2,1-4H3,(H2,23,30)

• InChIKey:
• YMHGJRRYCCBNSZ-UHFFFAOYSA-N

• 2-(7-(2-fluorobenzyl)-3-methyl-2,6-dioxo-8-(3,4,5-trimethyl-1H-pyrazol-1-yl)-2,3,6,7-tetrahydro-1H-purin-1-yl)acetamide is a useful research compound. Its molecular formula is C21H22FN7O3 and its molecular weight is 439.451. The purity is usually 95%.

N-({bicyclo[2.2.1]heptan-2-yl}methyl)cyclobutanamine

• CAS RN:
• 1344153-06-5

• Formula:
• C12H21N

• InChI:
• InChI=1S/C12H21N/c1-2-12(3-1)13-8-11-7-9-4-5-10(11)6-9/h9-13H,1-8H2

• InChIKey:
• PWFFXBJMWJGNSY-UHFFFAOYSA-N

• N-({bicyclo[2.2.1]heptan-2-yl}methyl)cyclobutanamine is a useful research compound. Its molecular formula is C12H21N and its molecular weight is 179.3 g/mol. The purity is usually 95%.

N-{2-[4-(furan-2-yl)thiophen-2-yl]-2-hydroxyethyl}-3-methyl-2-oxo-2,3-dihydro-1,3-benzoxazole-5-sulfonamide

Usually In Stock

• CAS RN:
• 2379953-06-5

• Formula:
• C18H16N2O6S2

• InChI:
• InChI=1S/C18H16N2O6S2/c1-20-13-8-12(4-5-16(13)26-18(20)22)28(23,24)19-9-14(21)17-7-11(10-27-17)15-3-2-6-25-15/h2-8,10,14,19,21H,9H2,1H3

• InChIKey:
• ZJKMEQNHUVAOBB-UHFFFAOYSA-N

• N-{2-[4-(furan-2-yl)thiophen-2-yl]-2-hydroxyethyl}-3-methyl-2-oxo-2,3-dihydro-1,3-benzoxazole-5-sulfonamide is a useful research compound. Its molecular formula is C18H16N2O6S2 and its molecular weight is 420.45. The purity is usually 95%.

N-methyl-N-(1-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-4-yl)acetamide

In Stock

• CAS RN:
• 2549053-06-5

• Formula:
• C14H24N4O2

• InChI:
• InChI=1S/C14H24N4O2/c1-10(2)14-15-13(20-16-14)9-18-7-5-12(6-8-18)17(4)11(3)19/h10,12H,5-9H2,1-4H3

• InChIKey:
• HRPWVOJHGWAAIY-UHFFFAOYSA-N

• N-methyl-N-(1-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-4-yl)acetamide is a useful research compound. Its molecular formula is C14H24N4O2 and its molecular weight is 280.37 g/mol. The purity is usually 95%.